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Compound of Interest

Compound Name: OTS514

Cat. No.: B560097

Introduction

OTS514 is a potent and selective small-molecule inhibitor of T-LAK cell-originated protein
kinase (TOPK), also known as PDZ-binding kinase (PBK).[1][2] TOPK is a serine/threonine
kinase that is highly expressed in various types of cancer cells but shows low expression in
most normal tissues.[3] It plays a crucial role in mitosis, cell proliferation, and the maintenance
of cancer stem cells.[4][5] Inhibition of TOPK by OTS514 has been shown to induce cell cycle
arrest and apoptosis in a variety of cancer cell lines, including those from multiple myeloma,
oral squamous carcinoma, and ovarian cancer.[3][6][7] The mechanism of OTS514-induced
apoptosis involves the disruption of multiple pro-survival signaling pathways, including AKT,
p38 MAPK, and NF-kB, leading to the activation of apoptotic cascades.[4][5]

This application note provides a detailed protocol for the analysis of apoptosis induced by
OTS514 in cancer cells using flow cytometry with Annexin V and Propidium lodide (PI) staining.
Annexin V is a calcium-dependent phospholipid-binding protein that has a high affinity for
phosphatidylserine (PS), which is translocated from the inner to the outer leaflet of the plasma
membrane during the early stages of apoptosis.[8][9] Propidium lodide is a fluorescent DNA
intercalating agent that is excluded by viable cells with intact cell membranes.[8][9] Therefore,
dual staining with Annexin V and PI allows for the differentiation of viable cells (Annexin V-/PI-),
early apoptotic cells (Annexin V+/PI-), and late apoptotic or necrotic cells (Annexin V+/Pl+).[8]
[10]
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The following table summarizes the inhibitory concentrations (IC50) of OTS514 in various

cancer cell lines, demonstrating its potent anti-proliferative activity. This data can be used as a

reference for determining the appropriate concentration range for inducing apoptosis in specific

cell types.

Cell Line Type

Specific Cell Lines

IC50 Range (nM)

Reference

VMRC-RCW, Caki-1,

Kidney Cancer ] 19.9-44.1 [2]
Caki-2, 769-P, 786-O

Ovarian Cancer Not specified 3.0-46 [21[7]

Small Cell Lung -
Not specified 0.4-42.6 [7]

Cancer

_ Various human

Multiple Myeloma ) 11.6-29.4 [7]
myeloma cell lines

TOPK-positive Cancer  Not specified 15-14 [7]

Signaling Pathway of OTS514-Induced Apoptosis
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OTS514 Signaling Pathway to Apoptosis
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Flow Cytometry Apoptosis Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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